Cas no 2680827-87-4 (3-Acetamido-5-iodothiophene-2-carboxylic acid)

• Product Name: 3-Acetamido-5-iodothiophene-2-carboxylic acid
• CAS No: 2680827-87-4
• MF: C₇H₆INO₃S
• MW: 311.09691286087
• CID: 5636074
• PubChem ID: 165937293
• Update Time: 2025-05-19

3-Acetamido-5-iodothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-5-iodothiophene-2-carboxylic acid
• 2680827-87-4
• EN300-28292147
• 3-Acetamido-5-iodothiophene-2-carboxylic acid

• Inchi： 1S/C7H6INO3S/c1-3(10)9-4-2-5(8)13-6(4)7(11)12/h2H,1H3,(H,9,10)(H,11,12)
• InChI Key： WTIBWLCCLRQODU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)S1)NC(C)=O

Computed Properties

• Exact Mass: 310.91131g/mol
• Monoisotopic Mass: 310.91131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-Acetamido-5-iodothiophene-2-carboxylic acid

Introduction to 3-Acetamido-5-iodothiophene-2-carboxylic acid (CAS No: 2680827-87-4)

3-Acetamido-5-iodothiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680827-87-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both an acetamide group and an iodine substituent on the thiophene ring imparts unique chemical properties, making it a valuable scaffold for the development of novel pharmaceuticals and functional materials.

The structural motif of 3-Acetamido-5-iodothiophene-2-carboxylic acid consists of a thiophene core, which is a five-membered aromatic ring containing sulfur, coupled with an acetamide functional group at the 3-position and an iodine atom at the 5-position. The 2-carboxylic acid moiety further enhances its reactivity, allowing for various chemical modifications. This combination of substituents makes the compound a promising candidate for further exploration in drug discovery and synthetic chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The iodine atom in 3-Acetamido-5-iodothiophene-2-carboxylic acid serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the construction of complex molecular architectures. These reactions are pivotal in the synthesis of biaryl compounds, which exhibit a broad spectrum of biological activities.

The acetamide group not only contributes to the solubility and stability of the compound but also provides a site for further functionalization. For instance, it can be converted into amides, esters, or ureas through simple chemical transformations. These derivatives often exhibit enhanced biological activity compared to their parent compounds, making them attractive for medicinal chemistry applications.

One of the most compelling aspects of 3-Acetamido-5-iodothiophene-2-carboxylic acid is its potential as a building block for the development of novel therapeutic agents. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an iodine atom into the thiophene ring can modulate these properties by influencing electronic distribution and steric effects. This modulation can lead to compounds with improved efficacy and reduced side effects.

Recent research has highlighted the importance of 3-Acetamido-5-iodothiophene-2-carboxylic acid in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and death. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting kinases with small-molecule inhibitors, it is possible to develop treatments that selectively inhibit abnormal cell proliferation. The unique structural features of 3-Acetamido-5-iodothiophene-2-carboxylic acid make it an ideal candidate for designing such inhibitors.

Moreover, the compound has shown promise in the development of materials with advanced functionalities. For example, thiophene derivatives are widely used in organic electronics due to their excellent charge transport properties. The presence of an iodine atom can enhance these properties by facilitating charge transfer processes. This makes 3-Acetamido-5-iodothiophene-2-carboxylic acid a valuable precursor for synthesizing organic semiconductors and optoelectronic materials.

The synthesis of 3-Acetamido-5-iodothiophene-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. The key steps include halogenation of the thiophene ring to introduce the iodine atom, followed by functionalization at the 3-position with an acetamide group. The final step involves carboxylation at the 2-position to yield the desired product. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion,3-Acetamido-5-iodothiophene-2-carboxylic acid (CAS No: 2680827-87-4) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry.